![molecular formula C9H11N3O B1470381 4-{[2-(Aminooxy)ethyl]amino}benzonitrile CAS No. 1448673-48-0](/img/structure/B1470381.png)
4-{[2-(Aminooxy)ethyl]amino}benzonitrile
Overview
Description
4-{[2-(Aminooxy)ethyl]amino}benzonitrile, also known as 4-Amino-2-oxoethylbenzonitrile, is a synthetic organic compound that has been used in various scientific applications and laboratory experiments. It is a colorless, crystalline solid and is soluble in water, alcohol, and other organic solvents. This compound has been studied for its potential applications in the synthesis of other compounds and in the study of biochemical and physiological effects.
Mechanism Of Action
4-{[2-(Aminooxy)ethyl]amino}benzonitrileoethylbenzonitrile is believed to act as an inhibitor of enzymes, such as proteases and phosphatases. In particular, it has been shown to inhibit the activity of the serine protease trypsin, which is involved in the digestion of proteins. It has also been shown to inhibit the activity of the enzyme phospholipase A2, which is involved in the breakdown of fats.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-{[2-(Aminooxy)ethyl]amino}benzonitrileoethylbenzonitrile have been studied in various animal models. In rats, it has been shown to have anti-inflammatory, anti-fungal, and anti-bacterial properties. It has also been shown to have anti-tumor and anti-viral properties in mice. In addition, it has been shown to have analgesic and anti-convulsant effects in rats.
Advantages And Limitations For Lab Experiments
The use of 4-{[2-(Aminooxy)ethyl]amino}benzonitrileoethylbenzonitrile in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain, and it is soluble in a variety of organic solvents. In addition, it is stable in a wide range of pH values and temperatures. However, it is toxic and should be used with caution.
Future Directions
Given the potential applications of 4-{[2-(Aminooxy)ethyl]amino}benzonitrileoethylbenzonitrile, there are a number of potential future directions for research. These include further studies on its biochemical and physiological effects, as well as its potential use as an inhibitor of enzymes. In addition, further studies on its potential use in the synthesis of pharmaceuticals and other compounds could be conducted. Finally, further studies on its potential toxicity and safety could be conducted.
Scientific Research Applications
4-{[2-(Aminooxy)ethyl]amino}benzonitrileoethylbenzonitrile has been used in a variety of scientific applications, including the synthesis of other compounds, such as peptides, and in the study of biochemical and physiological effects. It has also been used in the synthesis of a variety of pharmaceuticals, such as antibiotics and anti-cancer drugs.
properties
IUPAC Name |
4-(2-aminooxyethylamino)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O/c10-7-8-1-3-9(4-2-8)12-5-6-13-11/h1-4,12H,5-6,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMPVPFMBJMQIGY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)NCCON |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[2-(Aminooxy)ethyl]amino}benzonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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